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Compound of Interest

Compound Name: LNA-C(Bz)

Cat. No.: B10857637

Get Quote

LNA-C(Bz) is a highly reactive, moisture-sensitive monomer crucial for synthesizing Locked

Nucleic Acid (LNA) oligonucleotides[1]. Its disposal is complicated by the presence of three

specific functional groups: the 2-cyanoethyl (CE) protecting group, the diisopropylamino leaving

group, and the benzoyl (Bz) nucleobase protecting group.

Understanding the physicochemical properties of this compound is the first step in establishing

a self-validating safety protocol.
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Parameter LNA-C(Bz) Specification
Logistical & Disposal
Implication

CAS Number 206055-78-9

Primary identifier required for

hazardous waste profiling and

manifesting[1].

Molecular Weight 861.9 g/mol

Heavy organic powder; prone

to generating hazardous,

respiratory-irritating dust during

solid transfer[1].

Solubility Acetonitrile, Dichloromethane

Liquid waste must be

accurately segregated into

halogenated or non-

halogenated organic

streams[2].

Decomposition NOx, POx, COx

Requires high-temperature

incineration with environmental

scrubbers to neutralize toxic

gas emissions[2][3].

Incompatibilities Strong acids, bases, water

Waste containers must be kept

strictly anhydrous to prevent

exothermic hydrolysis and

pressure buildup[2].

Mechanistic Rationale for Disposal Protocols
Do not treat phosphoramidite waste as generic organic refuse. The causality behind our

disposal choices is rooted in the molecule's reactivity:

Avoidance of Aqueous Waste: Phosphoramidites react rapidly with water to form H-

phosphonates. This hydrolysis is exothermic. Introducing LNA-C(Bz) into aqueous waste

streams can cause pressure build-up in sealed disposal carboys, risking a chemical blowout.

High-Temperature Incineration: The cyanoethyl group can release toxic cyanide derivatives

or nitrogen oxides (NOx) if subjected to low-temperature combustion[2][3]. Therefore, solid
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and liquid waste must be routed exclusively to facilities equipped for high-temperature

hazardous waste incineration[3].

Solvent Compatibility: Empty vials must be rinsed with anhydrous Acetonitrile (ACN). Using

water or alcohols will cause the residual amidite to crash out of solution, forming a sticky,

intractable residue that permanently contaminates the glassware.
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Caption: Workflow for the segregation and disposal of LNA-C(Bz) phosphoramidite waste.
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Step-by-Step Disposal Methodologies
Protocol A: Disposal of Solid LNA-C(Bz) (Expired or
Degraded Reagent)
When a batch of LNA-C(Bz) exceeds its shelf life or becomes oxidized (indicated by poor

coupling efficiency), the solid must be discarded intact.

Preparation: Don standard PPE (nitrile gloves, lab coat, safety goggles). Work inside a

certified chemical fume hood to prevent dust inhalation[4].

Containment: Do not attempt to dissolve the solid bulk for liquid disposal. Keep the powder in

its original amber glass vial.

Sealing: Cap the vial tightly. If the original cap is compromised, wrap the closure securely

with Parafilm.

Labeling: Label the container explicitly as "Hazardous Solid Waste: Contains

Phosphoramidite (Reactive Organic)".

Disposal: Place the vial into the laboratory's designated solid hazardous waste bin, slated for

high-temperature incineration[3].

Protocol B: Management of Synthesizer Effluent (Liquid
Waste)
During automated oligonucleotide synthesis, LNA-C(Bz) is dissolved in anhydrous acetonitrile

(typically 0.1 M) and pushed through the synthesizer fluidics.

Segregation: Ensure the synthesizer's waste line routes amidite wash steps into a Non-

Halogenated Organic Waste carboy. (Note: If your synthesizer mixes deblocking solution

(Dichloromethane/TCA) with amidite waste in a single carboy, the entire mixture must be

classified as Halogenated Organic Waste).

Venting: Ensure the waste carboy is equipped with a proper vapor-filtering vent valve to

prevent pressure accumulation from solvent evaporation or trace hydrolysis.
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Manifesting: Document the waste profile as containing Acetonitrile, trace Phosphoramidites,

and trace Activator (e.g., 5-Ethylthio-1H-tetrazole).

Protocol C: Decontamination of Empty Amidite Bottles
Empty bottles retain trace amounts of highly reactive LNA-C(Bz) dust and cannot be thrown

directly into standard glass recycling or municipal waste[4].

Initial Rinse: Inside a fume hood, add 5–10 mL of anhydrous Acetonitrile to the empty LNA-
C(Bz) bottle.

Agitation: Cap the bottle and vortex for 10 seconds to dissolve residual powder.

Decanting: Pour the rinsate into the Non-Halogenated Organic Waste carboy.

Repeat: Perform this rinse step a total of three times (Triple Rinse Protocol).

Drying & Defacing: Leave the uncapped, rinsed bottle in the back of the fume hood until

residual solvent evaporates. Deface the original chemical label with a permanent marker.

Final Disposal: The clean, defaced glass bottle may now be disposed of in standard

laboratory glass waste or recycling, according to local institutional guidelines.

Emergency Spill Response
In the event of an accidental spill of LNA-C(Bz) powder:

Do not use water to clean up the spill, as this will create a sticky, hard-to-remove residue and

potentially off-gas[2].

Control Dust: Sweep up the bulk of the material gently using a damp (with solvent, not water)

towel, or use a HEPA-filtered vacuum dedicated to chemical spills[5].

Surface Decontamination: Wipe the affected area thoroughly with a disposable towel soaked

in Acetonitrile, followed by a secondary wipe with 70% Isopropanol.

Waste Containment: Place all contaminated towels and cleanup materials into a sealed

plastic bag, label as hazardous organic waste, and dispose of via incineration[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b10857637?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

